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Compound of Interest

Compound Name: Allyl alcohol

Cat. No.: B041490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis

of various agrochemicals derived from allyl alcohol. Allyl alcohol (CH₂=CHCH₂OH), a

versatile chemical intermediate, serves as a crucial building block in the production of a range

of pesticides, including insecticides, fungicides, and herbicides. Its bifunctional nature,

containing both a reactive double bond and a hydroxyl group, allows for diverse chemical

modifications, leading to the development of potent and selective agrochemical agents.

Insecticide Synthesis: Diallyl Maleate
Diallyl maleate, an ester of allyl alcohol and maleic anhydride, exhibits notable insecticidal

properties. It is effective against various agricultural pests.
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Parameter Value Reference

Product Diallyl Maleate US Patent 2,325,790

Starting Materials Maleic anhydride, Allyl alcohol US Patent 2,325,790

Solvent Ethylene dichloride US Patent 2,325,790

Catalyst d-camphorsulfonic acid US Patent 2,325,790

Polymerization Inhibitor Bronze powder US Patent 2,325,790

Reaction Temperature ~120 °C US Patent 2,325,790

Reaction Time 11 hours US Patent 2,325,790

Yield

157 parts from 98 parts maleic

anhydride and 170 parts allyl

alcohol

US Patent 2,325,790

Efficacy (Citrus Red Spider) 100% control at 1:500 dilution US Patent 2,325,790

Efficacy (Bean Aphid) 83.8% control at 1:500 dilution US Patent 2,325,790

Experimental Protocol: Synthesis of Diallyl Maleate
This protocol is adapted from US Patent 2,325,790.

Materials:

Maleic anhydride (98 parts)

Allyl alcohol (170 parts)

Ethylene dichloride (200 parts)

d-camphorsulfonic acid (4 parts)

Bronze powder (1 part)

Apparatus for azeotropic distillation with a water separator
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Vacuum evaporation apparatus

Procedure:

Combine maleic anhydride, allyl alcohol, ethylene dichloride, d-camphorsulfonic acid, and

bronze powder in a reaction vessel equipped for azeotropic distillation.

Heat the mixture to approximately 120 °C and maintain this temperature for 11 hours,

continuously removing the water formed during the reaction using the water separator.

After the reaction is complete, remove the low-boiling materials (unreacted starting materials

and solvent) by evaporation under vacuum.

The resulting product is diallyl maleate, a water-white liquid.

Synthesis Workflow
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Caption: Synthesis of Diallyl Maleate from Allyl Alcohol.

Fungicide Synthesis: 2-Allylphenol
2-Allylphenol is a fungicide effective against a variety of plant pathogens.[1][2] Its synthesis

involves the Claisen rearrangement of allyl phenyl ether, which is prepared from phenol and an

allyl halide (derived from allyl alcohol).

Quantitative Data
Parameter Value Reference

Product 2-Allylphenol [1][3]

Intermediate Allyl phenyl ether [1][4]

Starting Materials
Phenol, Allyl bromide (from

Allyl alcohol)
[1]

Base K₂CO₃ [1]

Solvent (Ether Synthesis) Acetone or DMF [1]

Rearrangement Condition Heat (~190-220 °C) [3]

Typical Yield (Overall) 70-85% [1]

EC₅₀ vs. R. cerealis 8.2 µg/ml [5]

EC₅₀ vs. P. aphanidermatum 10.5 µg/ml [5]

EC₅₀ vs. V. mali 35.4 µg/ml [5]

EC₅₀ vs. B. cinerea 48.8 µg/ml [5]

IC₅₀ vs. B. cinerea 68.0 µg/mL [6]

Experimental Protocol: Synthesis of 2-Allylphenol
This protocol involves a two-step process: the synthesis of allyl phenyl ether via Williamson

ether synthesis, followed by a Claisen rearrangement.

Step 1: Synthesis of Allyl Phenyl Ether
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Materials:

Phenol

Allyl bromide

Potassium carbonate (K₂CO₃)

Acetone or Dimethylformamide (DMF)

Reflux apparatus

Procedure:

Dissolve phenol in acetone or DMF in a round-bottom flask.

Add potassium carbonate to the solution.

Add allyl bromide to the mixture.

Reflux the reaction mixture until the starting material is consumed (monitor by TLC).

After cooling, filter the mixture and evaporate the solvent to obtain crude allyl phenyl ether.

Step 2: Claisen Rearrangement to 2-Allylphenol

Materials:

Allyl phenyl ether

Heating apparatus with temperature control

Condenser

Procedure:

Place the crude allyl phenyl ether in a flask equipped with a condenser.
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Heat the ether to a temperature of approximately 190-220 °C.[3] The reaction is typically

complete in four to six hours, indicated by the cessation of the temperature rise.[3]

Cool the reaction mixture. The product is crude 2-allylphenol, which can be purified by

distillation under reduced pressure.

Synthesis Pathway

Step 1: Williamson Ether Synthesis

Step 2: Claisen Rearrangement
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Caption: Synthesis of 2-Allylphenol via Claisen Rearrangement.
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Herbicide Intermediate Synthesis: Allyl
Isothiocyanate (AITC)
Allyl isothiocyanate is a naturally occurring compound found in mustard plants and can be

synthesized for use as a broad-spectrum biopesticide with herbicidal, fungicidal, insecticidal,

and nematicidal properties.[7][8] It is produced from allyl chloride, which can be synthesized

from allyl alcohol.

Quantitative Data
Parameter Value Reference

Product Allyl Isothiocyanate [9]

Starting Materials
Allyl chloride, Potassium

thiocyanate
[9]

Reaction Yield (with phase

transfer catalyst)
up to 98.9% [10]

Weed Control
Effective as a pre-plant soil

treatment
[7]

Experimental Protocol: Synthesis of Allyl Isothiocyanate
This protocol describes the synthesis of AITC from allyl chloride. Allyl chloride can be prepared

from allyl alcohol by reaction with hydrochloric acid and a copper(I) chloride catalyst.[11][12]

Materials:

Allyl chloride

Potassium thiocyanate (KSCN)

Solvent (e.g., acetonitrile)

Phase transfer catalyst (e.g., methyl trioctyl ammonium chloride) (optional, to improve yield

and reaction time)[10]
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Reaction vessel with stirring and temperature control

Procedure:

Dissolve potassium thiocyanate in the chosen solvent in a reaction vessel.

If using, add the phase transfer catalyst to the mixture.

Slowly add allyl chloride to the stirred solution.

The reaction is typically carried out at a controlled temperature. With a phase transfer

catalyst, the reaction time can be significantly reduced.[10]

After the reaction is complete, the product, allyl isothiocyanate, can be isolated by filtration to

remove the precipitated potassium chloride, followed by distillation of the filtrate.

Synthesis Pathway
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Step 1: Allyl Chloride Synthesis

Step 2: AITC Synthesis

Allyl Alcohol

Chlorination

HCl / CuCl

Allyl Chloride

Thiocyanation

Potassium Thiocyanate
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Caption: Synthesis of Allyl Isothiocyanate from Allyl Alcohol.

Disclaimer
These protocols are intended for informational purposes for qualified researchers and

professionals. All experiments should be conducted in a well-ventilated fume hood, with

appropriate personal protective equipment. The toxicity and hazards of all chemicals used

should be reviewed from their respective Safety Data Sheets (SDS) before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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